Cas no 1806773-90-9 (3-Amino-2-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806773-90-9
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 4799814
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C6H5F3N2/c7-4-2-1-3(10)5(11-4)6(8)9/h1-2,6H,10H2
• InChI Key： GJCPMSFRAGUQOW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N=1)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-6-fluoropyridine

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806773-90-9)

3-Amino-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806773-90-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and fluorine groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

The structural features of 3-Amino-2-(difluoromethyl)-6-fluoropyridine contribute to its stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its potential in addressing drug-resistant infections, a topic of growing concern in healthcare. The compound's ability to modulate enzyme activity has also sparked interest in its application for neurodegenerative diseases, aligning with current trends in precision medicine. As the demand for novel therapeutic agents rises, this pyridine derivative is poised to play a pivotal role in next-generation drug development.

From an industrial perspective, 3-Amino-2-(difluoromethyl)-6-fluoropyridine is valued for its efficiency in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its compatibility with palladium-catalyzed processes makes it a preferred choice for constructing complex heterocycles. Additionally, its low toxicity profile and high purity have made it a staple in high-throughput screening libraries. These attributes are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

The compound's nomenclature, 3-Amino-2-(difluoromethyl)-6-fluoropyridine, reflects its precise molecular architecture, which is often searched in academic and patent databases. Users frequently query terms like "synthesis of fluorinated pyridines" or "applications of difluoromethyl groups," underscoring the need for detailed technical resources. Its CAS No. 1806773-90-9 serves as a unique identifier, facilitating accurate retrieval in chemical registries. This specificity is crucial for researchers navigating the expanding landscape of fluorine chemistry.

In the context of AI-driven drug discovery, 3-Amino-2-(difluoromethyl)-6-fluoropyridine exemplifies the synergy between computational modeling and experimental validation. Machine learning algorithms increasingly rely on such compounds to predict structure-activity relationships, a trend dominating scientific literature. Furthermore, its relevance to COVID-19 research—specifically in probing viral protease inhibitors—has added to its prominence. These intersections with cutting-edge science ensure its continued relevance in both academic and industrial settings.

Quality control protocols for 3-Amino-2-(difluoromethyl)-6-fluoropyridine emphasize HPLC purity and NMR validation, addressing the stringent requirements of regulatory bodies. The compound's stability under various storage conditions further enhances its practicality for large-scale production. As the pharmaceutical industry shifts toward continuous manufacturing, such reliable intermediates are indispensable. This adaptability positions the compound as a key player in the evolution of process chemistry.

Environmental considerations also shape the discourse around 3-Amino-2-(difluoromethyl)-6-fluoropyridine. Its biodegradability and eco-friendly synthesis routes are frequently discussed in sustainability forums. With regulations tightening on persistent organic pollutants, the compound's favorable environmental profile offers a competitive edge. This aligns with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and production.

In summary, 3-Amino-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806773-90-9) represents a convergence of innovation, utility, and sustainability. Its multifaceted applications—from drug design to material science—reflect the dynamic nature of modern chemistry. As research progresses, this compound will undoubtedly remain at the forefront of scientific and industrial advancements.